Cas no 116252-13-2 (methyl 2,2-dimethyl-3-propoxypropanoate)

• Product Name: methyl 2,2-dimethyl-3-propoxypropanoate
• CAS No: 116252-13-2
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 2132852
• PubChem ID: 14302196
• Update Time: 2025-04-21

methyl 2,2-dimethyl-3-propoxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,2-dimethyl-3-propoxypropanoate
• SCHEMBL10682128
• 116252-13-2
• DA-33089
• methyl 2,2-dimethyl-4-oxaheptylate
• AKOS018179670
• RJPSHAMSGLNFBL-UHFFFAOYSA-N

• Inchi： 1S/C9H18O3/c1-5-6-12-7-9(2,3)8(10)11-4/h5-7H2,1-4H3
• InChI Key： RJPSHAMSGLNFBL-UHFFFAOYSA-N
• SMILES： O(CCC)CC(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 174.125594432Da
• Monoisotopic Mass: 174.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų